Cas no 157728-61-5 (2,2-Dimethylcyclopropyl Cyanide)

2,2-Dimethylcyclopropyl Cyanide structure
157728-61-5 structure
Product Name:2,2-Dimethylcyclopropyl Cyanide
CAS No:157728-61-5
MF:C6H9N
MW:95.1423614025116
CID:904374
PubChem ID:260707
Update Time:2025-04-19

2,2-Dimethylcyclopropyl Cyanide Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethylcyclopropyl Cyanide
    • 1-Cyano-2,2-dimethylcyclopropane
    • Dimethylcyclopropylcyanide
    • 2,2-DIMETHYLCYCLOPROPANECARBONITRILE
    • 2,2-dimethylcyclopropane-1-carbonitrile
    • Z756145422
    • 5722-11-2
    • 157728-61-5
    • MFCD01321153
    • EN300-52575
    • NSC-92356
    • Cyclopropanecarbonitrile, 2,2-dimethyl-
    • AC-13093
    • 2,2-Dimethyl cyclopropyl cyanide
    • CS-0153796
    • NSC92356
    • 2,2-dimethyl-cyclopropane-1-carbonitrile
    • CZPCJHBAFHCDRE-UHFFFAOYSA-N
    • DB-019620
    • SY113572
    • AKOS006229785
    • Inchi: 1S/C6H9N/c1-6(2)3-5(6)4-7/h5H,3H2,1-2H3
    • InChI Key: CZPCJHBAFHCDRE-UHFFFAOYSA-N
    • SMILES: N#CC1CC1(C)C

Computed Properties

  • Exact Mass: 95.07350
  • Monoisotopic Mass: 95.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.86
  • PSA: 23.79000
  • LogP: 1.55608
  • Solubility: Not determined

2,2-Dimethylcyclopropyl Cyanide Security Information

2,2-Dimethylcyclopropyl Cyanide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C1524-1g
2,2-Dimethylcyclopropyl Cyanide
157728-61-5 97.0%(GC)
1g
¥1430.0 2022-05-30

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:157728-61-5)2,2-DIMETHYLCYCLOPROPYL CYANIDE
Order Number:sfd599
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:157728-61-5)2,2-DIMETHYLCYCLOPROPYL CYANIDE
sfd599
Purity:99%
Quantity:200KG
Price ($):Inquiry
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